N-(4-(benzyloxy)benzyl)-2-(2-(pyridin-2-ylamino)thiazol-4-yl)acetamide

• IUPAC Name: N-[(4-phenylmethoxyphenyl)methyl]-2-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C24H22N4O2S/c29-23(14-20-17-31-24(27-20)28-22-8-4-5-13-25-22)26-15-18-9-11-21(12-10-18)30-16-19-6-2-1-3-7-19/h1-13,17H,14-16H2,(H,26,29)(H,25,27,28)
• InChI Key: UAXPXIKRDRLXMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)CNC(=O)CC3=CSC(=N3)NC4=CC=CC=N4
• Molecular Formula: C24H22N4O2S
• Molecular Weight: 430.5 g/mol

Description

N-(4-(benzyloxy)benzyl)-2-(2-(pyridin-2-ylamino)thiazol-4-yl)acetamide, commonly known as BBTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. BBTA belongs to the class of thiazole-containing compounds and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of BBTA is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways that are involved in the development and progression of various diseases. BBTA has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in the regulation of gene expression. In addition, BBTA has been shown to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
BBTA has been shown to exhibit a range of biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and reduction of oxidative stress and inflammation. BBTA has also been shown to modulate the expression of various genes and proteins that are involved in the regulation of cell growth and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BBTA in lab experiments is its potent pharmacological activity, which makes it an attractive candidate for drug development. However, one of the limitations of using BBTA is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of BBTA. One area of research could focus on the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research could focus on the development of novel formulations of BBTA that improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of BBTA and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of BBTA involves a multistep reaction that begins with the reaction of 4-hydroxybenzaldehyde with 4-chlorobenzyl chloride to form 4-(4-chlorobenzyl)oxybenzaldehyde. This intermediate is then reacted with 2-amino-4-(2-pyridyl)thiazole to form the desired product, BBTA. The synthesis method of BBTA has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

BBTA has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. BBTA has been shown to exhibit potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. In addition, BBTA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.